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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B1680420

This guide provides essential safety and logistical information for the proper disposal of (+-)-
Methionine, tailored for researchers, scientists, and drug development professionals. The
following procedures are based on general best practices and information derived from safety
data sheets (SDS).

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle (+-)-Methionine with care in a
well-ventilated area or a chemical fume hood to prevent the inhalation of dust.[1] Always wear
appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles.
» Hand Protection: Chemical-resistant gloves such as nitrile or neoprene.[1][2]

o Body Protection: A laboratory coat is required to protect against accidental contact.[1]

Regulatory Overview and Waste Classification

(+-)-Methionine is generally not classified as a hazardous substance according to major
regulations such as the Globally Harmonized System (GHS) and Department of Transportation
(DOT) guidelines.[2] However, chemical waste generators are legally responsible for
determining if a discarded chemical is classified as hazardous waste under local, state, and
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federal regulations. Always consult your institution's Environmental Health and Safety (EHS)
office to ensure complete and accurate classification and compliance.

Summary of Material and Disposal Data

The following table summarizes key identification and safety data relevant to the disposal of
(+-)-Methionine.

Identifier Value Source
CAS Number 59-51-8 (for DL-Methionine)
Molecular Formula CsH11NO2S

o Not classified as a hazardous
Hazard Classification )
substance or mixture.

Not regulated (DOT, TDG,

Transport Information
IATA, IMDG).

Dispose of via an approved
Primary Disposal Route waste disposal plant or

licensed contractor.

_ _ Avoid dust formation and do
Special Precautions ) )
not empty into drains.

Protocol for the Disposal of (+-)-Methionine

This step-by-step protocol outlines the recommended procedure for safely disposing of (+-)-
Methionine waste in a laboratory setting.

Step 1: Risk Assessment and Segregation

o Evaluate the Waste Stream: Determine if the (+-)-Methionine waste is in solid or liquid form.
Assess if it has been contaminated with other hazardous chemicals during experimental use.

e Segregate the Waste: Do not mix (+-)-Methionine waste with other chemical waste streams
unless explicitly permitted by your institution's EHS guidelines. Keep it in its original
container where possible.
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Step 2: Containerization and Labeling

o Select an Appropriate Container: Use a sealed, leak-proof, and chemically compatible
container for waste collection. High-density polyethylene (HDPE) or glass containers are
suitable.

o Label the Container Clearly: The container must be clearly labeled with the chemical name "
(+-)-Methionine" and the words "Non-hazardous Chemical Waste" or as directed by your
EHS office.

Step 3: Temporary Storage

o Store Securely: Store the sealed waste container in a designated, well-ventilated, and
secure area away from incompatible materials such as strong oxidizing agents.

» Follow Institutional Guidelines: Adhere to all institutional policies regarding the temporary
storage of chemical waste.

Step 4: Final Disposal

o Contact EHS: The primary and mandatory route for final disposal is through your institution's
Environmental Health and Safety (EHS) office or an approved chemical waste disposal
contractor.

» Provide Documentation: Supply the EHS office or contractor with the Safety Data Sheet
(SDS) and any other relevant information about the waste stream.

o Prohibited Disposal Methods:Do not dispose of (+-)-Methionine down the drain or in the
general trash. This can violate local regulations and harm the environment.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (+-)-
Methionine.
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Start: Identify
(+-)-Methionine Waste

Assess Waste Stream:
Is it pure or contaminated with
hazardous substances?

Contaminated?

No (Pure) Yes (Contaminated)

1. Follow EHS guidance for
hazardous waste streams.
2. Label clearly with all components.

1. Use a dedicated, sealed container.
2. Label as '(+-)-Methionine Waste'.

Consult Institutional EHS Office

for Pickup and Final Disposal

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (+-)-Methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1680420?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_D_Methionyl_L_serine_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1108679120_L-Methionine-CASNO-63-68-3-MSDS.pdf
https://www.benchchem.com/product/b1680420#methionine-proper-disposal-procedures
https://www.benchchem.com/product/b1680420#methionine-proper-disposal-procedures
https://www.benchchem.com/product/b1680420#methionine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

